tert-Butyl 7-(cyanomethyl)-1H-indole-1-carboxylate
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Overview
Description
“tert-Butyl (cyanomethyl)carbamate” is a compound that has a molecular formula of C7H12N2O2 . It’s important to note that this is not the exact compound you asked about, but it may have similar properties.
Synthesis Analysis
While specific synthesis methods for “tert-Butyl 7-(cyanomethyl)-1H-indole-1-carboxylate” are not available, tert-butyl carbamates are often used as intermediates in the synthesis of various organic compounds .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods. For instance, “tert-Butyl (cyanomethyl)carbamate” has a molecular formula of C7H12N2O2, an average mass of 156.182 Da, and a monoisotopic mass of 156.089874 Da .Chemical Reactions Analysis
The chemical reactions of a compound depend on its structure and the conditions under which it is reacted. For example, tert-butyl halides have been studied for their high-temperature gas-phase chemistry .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various experimental methods. For example, “tert-Butyl (cyanomethyl)carbamate” has a molecular formula of C7H12N2O2 .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 7-(cyanomethyl)indole-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-15(2,3)19-14(18)17-10-8-12-6-4-5-11(7-9-16)13(12)17/h4-6,8,10H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWHCJMXUQAAFJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C(=CC=C2)CC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10743390 |
Source
|
Record name | tert-Butyl 7-(cyanomethyl)-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10743390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
597544-18-8 |
Source
|
Record name | tert-Butyl 7-(cyanomethyl)-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10743390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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